Cas no 1518258-84-8 (5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1518258-84-8
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 5717055
• PubChem ID: 80632097
• Update Time: 2025-06-08

5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1518258-84-8
• AKOS019198704
• 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde
• EN300-1292985

• Inchi： 1S/C9H8N4O/c1-7-2-8(4-14)3-11-9(7)13-6-10-5-12-13/h2-6H,1H3
• InChI Key： SCLRPAASMAZNKE-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C(C)=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde

Introduction to 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1518258-84-8)

5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1518258-84-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of molecules, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a pyridine ring substituted with a methyl group at the 5-position and a 1H-1,2,4-triazol moiety at the 6-position, along with an aldehyde functional group at the 3-position, contribute to its unique chemical properties and potential biological functions.

The aldehyde group in 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde serves as a reactive site for various chemical transformations, making it a valuable intermediate in synthetic chemistry. Aldehydes are known for their ability to participate in condensation reactions, forming Schiff bases and other complex derivatives that exhibit enhanced biological activity. This characteristic has positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

The 1H-1,2,4-triazol ring is another critical feature of this molecule. Triazoles are a class of heterocycles that have been extensively studied due to their broad spectrum of biological activities. They are known to exhibit antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The integration of the triazole ring into the pyridine framework in 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde not only enhances its structural complexity but also potentially modulates its pharmacological effects. The triazole moiety can interact with biological targets in unique ways, influencing receptor binding and downstream signaling pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde and biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. The presence of both the aldehyde and triazole functionalities allows for multiple points of interaction with biological systems, potentially leading to synergistic effects that enhance therapeutic outcomes.

In terms of synthetic chemistry, 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde can be synthesized through various routes that leverage its structural components. For instance, the introduction of the aldehyde group can be achieved through oxidation or formylation reactions on precursor molecules. The incorporation of the triazole ring typically involves cycloaddition reactions between organic azides and alkynes under controlled conditions. These synthetic strategies highlight the compound's versatility as a building block for more complex molecules.

The pharmaceutical industry has shown particular interest in derivatives of pyridine-based compounds due to their well-documented pharmacological properties. Researchers have been exploring modifications to the core structure of 5-Methyl-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde to optimize its bioavailability and target specificity. For example, modifications such as halogenation or nucleophilic substitution at various positions on the pyridine ring can alter electronic properties and influence binding affinity to biological targets.

One area of active research involves using 5-Methyl-6-(1H-1,2,4-triazol-1-y l)pyridine -3-carbaldehyde as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways associated with various diseases. By designing analogs that target specific kinase domains while maintaining structural similarity to this compound, researchers aim to develop more effective inhibitors with improved selectivity profiles.

The potential application of this compound in oncology is particularly noteworthy. Preclinical studies have indicated that pyridine derivatives can modulate pathways involved in tumor growth and progression. The unique combination of functional groups in 5-Methyl -6-( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) p y rid ine -3 - car bal de hyd e suggests it may interfere with critical signaling cascades that drive cancer cell proliferation or survival.

Another promising direction involves exploring the antimicrobial properties of this compound. Given the rise of antibiotic-resistant strains worldwide , there is an urgent need for novel antimicrobial agents . Pyridine-based compounds have demonstrated efficacy against various bacterial , fungal , and viral pathogens . The structural features of 5-Methyl -6-( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) p y rid ine -3 - car bal de hyd e make it a candidate for further investigation as an antimicrobial agent or as part of combination therapies designed to overcome resistance mechanisms.

In conclusion,5-Methyl -6-( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) p y rid ine -3-carbaldehyde (CAS No .1518258 −84−8) represents a structurally intriguing molecule with significant potential in pharmaceutical research . Its unique combination of functional groups positions it as a versatile intermediate for synthesizing novel therapeutic agents targeting diverse diseases . Continued exploration into its synthetic pathways , pharmacological effects , and biological interactions will likely uncover new opportunities for drug development in the coming years . As research advances , this compound may play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas .